Cas no 2229592-74-7 (3-bromo-5-(chloromethyl)-2-methoxythiophene)

• Product Name: 3-bromo-5-(chloromethyl)-2-methoxythiophene
• CAS No: 2229592-74-7
• MF: C₆H₆BrClOS
• MW: 241.533238887787
• CID: 5876303
• PubChem ID: 165645281
• Update Time: 2025-10-29

3-bromo-5-(chloromethyl)-2-methoxythiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(chloromethyl)-2-methoxythiophene
• EN300-1921018
• 2229592-74-7

• Inchi： 1S/C6H6BrClOS/c1-9-6-5(7)2-4(3-8)10-6/h2H,3H2,1H3
• InChI Key： HMBJCGHNUAQXQP-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(CCl)=C1

Computed Properties

• Exact Mass: 239.90113g/mol
• Monoisotopic Mass: 239.90113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.5Ų

Additional information on 3-bromo-5-(chloromethyl)-2-methoxythiophene

Introduction to 3-bromo-5-(chloromethyl)-2-methoxythiophene (CAS No. 2229592-74-7)

3-bromo-5-(chloromethyl)-2-methoxythiophene, identified by the chemical abstracts service number 2229592-74-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule, featuring a thiophene core substituted with a bromo group, a chloromethyl moiety, and a methoxy group, has garnered considerable attention due to its versatile structural framework and potential biological activities. The unique combination of functional groups on the thiophene ring makes it a valuable scaffold for designing novel molecules with therapeutic applications.

The thiophene scaffold is a prominent motif in medicinal chemistry, known for its stability and ability to interact with biological targets. The presence of the bromo group at the 3-position enhances electrophilicity, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This property is particularly useful in constructing more complex molecular architectures. Additionally, the chloromethyl group at the 5-position introduces reactivity that can be exploited for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores.

The methoxy group at the 2-position serves as an electron-donating substituent, influencing the electronic properties of the ring and potentially modulating its interaction with biological targets. The overall structural features of 3-bromo-5-(chloromethyl)-2-methoxythiophene make it an attractive intermediate for synthesizing a wide range of derivatives with potential applications in drug discovery.

In recent years, there has been growing interest in thiophene derivatives as candidates for treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural flexibility of thiophenes allows for the design of molecules that can interact with multiple biological pathways simultaneously. For instance, studies have shown that thiophene-based compounds can inhibit kinases, enzymes that play crucial roles in cell signaling and proliferation.

One notable area of research involving 3-bromo-5-(chloromethyl)-2-methoxythiophene is its potential as an anti-cancer agent. Preclinical studies have demonstrated that thiophene derivatives can disrupt cancer cell proliferation by targeting specific kinases or by inducing apoptosis. The bromo and chloromethyl groups on this compound provide handles for further derivatization, allowing researchers to optimize its potency and selectivity against cancer cell lines. Additionally, the methoxy group may enhance solubility and bioavailability, critical factors for drug efficacy.

Another promising application is in the treatment of infectious diseases. Thiophene derivatives have shown activity against various pathogens, including bacteria and viruses. The ability of these compounds to interfere with essential microbial processes makes them attractive candidates for developing new antibiotics or antiviral drugs. The structural features of 3-bromo-5-(chloromethyl)-2-methoxythiophene, particularly the bromo and chloromethyl groups, make it a versatile scaffold for designing molecules that can disrupt microbial viability without harming host cells.

The agrochemical sector has also benefited from thiophene-based compounds. These derivatives have been explored as potential herbicides, fungicides, and insecticides due to their ability to interfere with plant growth regulators or microbial enzymes. The chemical diversity inherent in thiophenes allows for the creation of compounds with tailored properties suited for specific agricultural applications.

Advances in synthetic methodologies have further enhanced the utility of 3-bromo-5-(chloromethyl)-2-methoxythiophene. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex thiophene derivatives. These methods allow chemists to introduce diverse functional groups with high precision, facilitating the development of novel drug candidates.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents derived from heterocyclic compounds like thiophenes. The structural complexity and functional diversity of these molecules make them ideal candidates for addressing unmet medical needs. As our understanding of biological pathways grows, so does the demand for innovative molecular scaffolds like 3-bromo-5-(chloromethyl)-2-methoxythiophene.

In conclusion,3-bromo-5-(chloromethyl)-2-methoxythiophene (CAS No. 2229592-74-7) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features and reactivity make it a valuable building block for designing novel molecules with potential therapeutic benefits. Continued research into this compound and its derivatives will likely yield significant advancements in drug discovery and development.